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Compound of Interest

Compound Name: 3-Bromopyridine-2,5-diamine

CAS No.: 896160-69-3

Cat. No.: B3025333

Get Quote

Executive Summary & Core Directive
Do not treat this chemical as general organic waste. 3-Bromopyridine-2,5-diamine (CAS:

114292-91-0) presents a dual-hazard profile: it is a halogenated aromatic and a basic amine.

Improper disposal leads to two specific failure modes:

Immediate Safety Risk: Mixing with acidic waste streams triggers exothermic neutralization,

potentially over-pressurizing waste containers.

Environmental/Regulatory Failure: Incineration of brominated compounds in standard non-

halogenated kilns can catalyze the formation of polybrominated dibenzo-p-dioxins (PBDDs),

which are persistent environmental toxins.

Operational Mandate: This compound must be segregated into Halogenated Waste streams

destined for high-temperature incineration with flue gas scrubbing.

Chemical Profile & Hazard Identification
Understanding the molecular behavior is the first step in a self-validating safety system.
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Property Data Operational Implication

Chemical Name 3-Bromopyridine-2,5-diamine Target Compound

CAS Number 114292-91-0 Use for waste manifesting

Molecular Formula C₅H₆BrN₃ High Nitrogen/Bromine content

Physical State
Solid (typically brown/off-white

powder)
Dust inhalation risk

Acidity/Basicity
Basic (Pyridine nitrogen + 2

amines)
INCOMPATIBLE with acids

Reactivity Sensitive to strong oxidizers
Risk of fire/explosion with

nitrates/peroxides

GHS Hazards H315, H319, H335 (Irritant)
Requires Eye/Skin/Respiratory

protection

RCRA Class
Not P/U listed; Characteristic

(Toxic/Reactive)

Treat as Halogenated

Hazardous Waste

The Segregation Logic (Self-Validating System)
To ensure safety, the disposal process must follow a logical segregation hierarchy. This

prevents "silent" chemical reactions in the waste container.

The "Why" Behind the Protocol
The Amine Factor: As a base, 3-Bromopyridine-2,5-diamine will accept protons from acids.

If you pour this into a "General Organic Waste" carboy that contains acetic or hydrochloric

acid, it will generate heat. In a closed vessel, this causes pressure buildup and potential

rupture.

The Halogen Factor: The bromine atom requires the waste to be burned at >1100°C with

specific scrubbers to capture Hydrogen Bromide (HBr) gas. Standard kilns cannot handle

this safely.

Segregation Workflow
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The following diagram illustrates the decision logic for disposing of this compound.
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Figure 1: Waste Stream Decision Matrix. Note that adding brominated compounds to a non-

halogenated stream effectively converts the entire container to "Halogenated" status for

disposal pricing and regulatory purposes.

Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid (Excess Reagent)

PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety glasses, and

N95 dust mask (or fume hood operation).

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.

Labeling:

Affix a hazardous waste label immediately.

Write full chemical name: "3-Bromopyridine-2,5-diamine".

Check hazard boxes: Toxic, Irritant.

Crucial: Clearly mark "CONTAINS HALOGENS (BROMINE)".[1]

Transfer: Transfer solid using a disposable spatula. Do not generate dust.[2] Wipe the

spatula with a solvent-dampened tissue and add the tissue to the solid waste.

Storage: Store in the Satellite Accumulation Area (SAA) away from oxidizers (e.g., nitric acid)

and acids.

Scenario B: Disposal of Reaction Mixtures (Liquids)
pH Verification: Dip a pH strip into the waste solution.

If Acidic (pH < 4): Slowly add Sodium Bicarbonate (NaHCO₃) or dilute Sodium Hydroxide

(NaOH) until pH is neutral (pH 6-8). Reason: Prevents heating when added to the bulk

waste container.

Solvent Selection:
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Because the molecule contains Bromine, the entire solution should ideally be treated as

Halogenated Waste.

Pour into the carboy designated for "Halogenated Organic Solvents" (often the red can or

specific carboy).

Logging: Record the volume and the approximate concentration of the brominated amine on

the waste log sheet attached to the carboy.

Emergency Contingencies: Spill Response
In the event of a spill, rapid containment prevents exposure and facility contamination.

1. Alert & Evacuate
(Immediate Area)

2. Don PPE
(Gloves, Goggles, Lab Coat) 3. Assess State

Dry Powder Spill

Liquid/Solvent Spill

Gently Sweep/Scoop
(Avoid Dust Generation)

Apply Absorbent Pads
or Vermiculite

Double Bag in
Heavy Duty Plastic

Label as Hazardous
(Halogenated Solid)

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.

Spill Cleanup Notes:

Do not use water to wash away a dry powder spill; this spreads the contamination.

Decontamination: After bulk removal, wipe the surface with a 5% dilute acetic acid solution

(to solubilize residual amines) followed by water and soap. Dispose of all wipes as

hazardous solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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